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Compound of Interest

Compound Name: C33H36N207S

Cat. No.: B15174095

Retrosynthetic Analysis and Strategy

A plausible structure for a compound with the formula C33H36N207S could involve a multi-
component assembly, for instance, a core scaffold derived from a natural product or a known
pharmacophore, functionalized to achieve the desired molecular formula. A possible

retrosynthetic analysis is presented below, envisioning a convergent synthesis that joins key
fragments in the final stages.

Logical Relationship of Synthetic Strategy
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Carboxylic Acid Fragment
(e.g., C20H2205)

Target Molecule
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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